Cas no 497249-34-0 (1H-1,4-Diazepin-6-amine,1-(4-aminophenyl)hexahydro-4-[3-(1-pyrrolidinyl)propyl]-)
497249-34-0 structure
Product Name:1H-1,4-Diazepin-6-amine,1-(4-aminophenyl)hexahydro-4-[3-(1-pyrrolidinyl)propyl]-
CAS No:497249-34-0
MF:C18H31N5
MW:317.47224354744
CID:1530777
Update Time:2024-08-23
1H-1,4-Diazepin-6-amine,1-(4-aminophenyl)hexahydro-4-[3-(1-pyrrolidinyl)propyl]- Chemical and Physical Properties
Names and Identifiers
-
- 1H-1,4-Diazepin-6-amine,1-(4-aminophenyl)hexahydro-4-[3-(1-pyrrolidinyl)propyl]-
- 1H-1,4-Diazepin-6-amine, 1-(4-aminophenyl)hexahydro-4-[3-(1-pyrrolidinyl)propyl]-
-
- Inchi: 1S/C18H31N5/c19-16-4-6-18(7-5-16)23-13-12-22(14-17(20)15-23)11-3-10-21-8-1-2-9-21/h4-7,17H,1-3,8-15,19-20H2
- InChI Key: RPYFOZJCJYAJGY-UHFFFAOYSA-N
- SMILES: N1(C2=CC=C(N)C=C2)CC(N)CN(CCCN2CCCC2)CC1
Computed Properties
- Exact Mass: 317.25823
Experimental Properties
- Density: 1.093±0.06 g/cm3(Predicted)
- Boiling Point: 507.0±50.0 °C(Predicted)
- PSA: 61.76
- pka: 10.39±0.20(Predicted)
1H-1,4-Diazepin-6-amine,1-(4-aminophenyl)hexahydro-4-[3-(1-pyrrolidinyl)propyl]- Related Literature
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
497249-34-0 (1H-1,4-Diazepin-6-amine,1-(4-aminophenyl)hexahydro-4-[3-(1-pyrrolidinyl)propyl]-) Related Products
- 18471-41-5(1-phenylpyrrolidin-3-amine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Essenoi Fine Chemical Co., Limited
Gold Member
CN Supplier
Reagent